Methyl 2-methoxyhexadecanoate

• CAS No.: 16725-36-3
• Molecular Formula: C18H36O3
• Molecular Weight: 300.5 g/mol
• IUPAC Name: methyl 2-methoxyhexadecanoate
• InChI: InChI=1S/C18H36O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17(20-2)18(19)21-3/h17H,4-16H2,1-3H3
• InChI Key: IQHRUOSDBAXDKA-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCC(C(=O)OC)OC
• Synonyms: 2-Methoxyhexadecanoic acid methyl ester

Description

Methyl 2-methoxyhexadecanoate is a natural product found in Amphimedon compressa with data available.

Synthesis routes and methods

Procedure details

2-Bromohexadecanoic acid (m.p. 51.5°-52.5° C) prepared from palmitic acid of high purity according to the method of Schwenk, E. and Papa, D; J. Am. Chem. Soc., 70 (1948) 3626, was treated with a solution of potassium hydroxide in 95 % methanol in an oil bath at 90° C at which 2-hydroxyhexadecanoic acid (m.p. 86.1°-86.3° C after recrystallization from ethanol and then from dichloromethane) was formed. Methyl 2-methoxyhexadecanoate (m.p. 28.6°-30.6° C) was obtained from 2-hydroxydecanoic acid by esterification and etherification with diazomethane using borone trifluoride as catalyst for the esterification whereafter it was reduced with lithium aluminum hydride to the formation of 2-methoxyhexadecanol-1 (m.p. 34.3°-34.9° C) which was purified by chromatography on silicic acid, 2-methoxyhexadecyl p-toluenesulphonate (m.p. 38°-39° C) was prepared by treating 2-methoxyhexadecanol with p-toluenesulphonylchloride in pyridine.